Dimethyl adipate
Cat. No. B125988
:
627-93-0
M. Wt: 174.19 g/mol
InChI Key: UDSFAEKRVUSQDD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04885383
Procedure details
According to a process described in J. Org. Chem. 24, 261 (1959), methyl esters of carboxylic acid are obtained by the reaction of carboxylic acids with methanol in the presence of acetone dimethyl acetal, the dimethyl acetal acting as a hydrophilic agent and supplier of methanol. If adipic acid, methanol and acetone dimethyl acetal are reacted in a molar ratio of 4:5:8, a 94% yield of dimethyladipate is obtained. The economy of this procedure is impaired by the fact that the use of acetone dimethyl acetal increases the raw material costs, and the formation of acetone during the course of the reaction increases the amount of distillation required.
[Compound]
Name
dimethyl acetal
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Yield
94%
Identifiers
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REACTION_CXSMILES
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C(O)(=O)C[CH2:3][CH2:4][CH2:5][C:6]([OH:8])=[O:7].C[O:12][C:13]([O:16][CH3:17])([CH3:15])C.[CH3:18]O>>[CH3:17][O:16][C:13](=[O:12])[CH2:15][CH2:3][CH2:4][CH2:5][C:6]([O:8][CH3:18])=[O:7]
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Inputs
Step One
[Compound]
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Name
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dimethyl acetal
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CCCCC(=O)O)(=O)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COC(C)(C)OC
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CO
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
CO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
|
COC(CCCCC(=O)OC)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 94% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
